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Compound of Interest

Compound Name: Acetamide-13C2,15N

Cat. No.: B15549121

Get Quote

This technical guide provides comprehensive information on Acetamide-¹³C₂,¹⁵N, a stable

isotope-labeled compound crucial for researchers, scientists, and drug development

professionals. It details the compound's properties, its application as an internal standard in

quantitative analysis, and a general experimental protocol for its use.

Compound Identification and Properties
CAS Number: A specific CAS Registry Number for Acetamide-¹³C₂,¹⁵N is not individually

assigned. In practice, it is commonly referenced by the CAS number of the unlabeled parent

compound, Acetamide, which is 60-35-5.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of both unlabeled

Acetamide and the isotopically labeled Acetamide-¹³C₂,¹⁵N.
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Property
Acetamide
(Unlabeled)

Acetamide-¹³C₂,¹⁵N
(Computed)

Data Source(s)

Molecular Formula C₂H₅NO ¹³C₂H₅¹⁵NO --INVALID-LINK--

Molar Mass 59.07 g/mol 62.05 g/mol --INVALID-LINK--

Exact Mass 59.037113 g/mol 62.040858 Da --INVALID-LINK--

Melting Point 79-82.3 °C Not available
--INVALID-LINK--, --

INVALID-LINK--

Boiling Point 221.2 °C Not available --INVALID-LINK--

Density 1.159 g/cm³ Not available --INVALID-LINK--

Solubility in Water 2000 g/L
High (assumed similar

to unlabeled)
--INVALID-LINK--

Appearance

Colorless,

deliquescent

crystalline solid

Not available --INVALID-LINK--

Odor Mousy odor Not available --INVALID-LINK--

Core Application: Stable Isotope Dilution Mass
Spectrometry
Acetamide-¹³C₂,¹⁵N serves as an ideal internal standard for quantitative analysis using stable

isotope dilution (SID) coupled with mass spectrometry (MS), particularly Liquid

Chromatography-Mass Spectrometry (LC-MS).[1][2] The core principle of this method is the

addition of a known quantity of the stable isotope-labeled standard to a sample.[3] This

standard is chemically identical to the analyte of interest but has a different mass due to the

isotopic enrichment.

This allows for the correction of variability that can occur during sample preparation,

chromatographic separation, and mass spectrometric detection.[3] Because the stable isotope-

labeled internal standard (SIL-IS) has nearly identical chemical and physical properties to the

target analyte, it experiences the same extraction recovery and ionization suppression or
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enhancement effects.[3] By measuring the ratio of the signal from the analyte to the signal from

the internal standard, a highly accurate and precise quantification can be achieved.[1]

Logical Workflow for Quantification
The following diagram illustrates the logical relationship in using a stable isotope-labeled

internal standard for accurate quantification.
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Logical flow of quantification using a stable isotope-labeled internal standard.

Experimental Protocol: Quantitative Analysis using
LC-MS
This section outlines a general protocol for the quantification of unlabeled acetamide in a

biological matrix (e.g., plasma) using Acetamide-¹³C₂,¹⁵N as an internal standard. This protocol

can be adapted for other analytes where Acetamide-¹³C₂,¹⁵N is a suitable internal standard.

I. Preparation of Standards and Solutions
Stock Solutions:

Prepare a stock solution of unlabeled acetamide in a suitable solvent (e.g., methanol) at a

concentration of 1 mg/mL.

Prepare a stock solution of Acetamide-¹³C₂,¹⁵N in the same solvent, also at 1 mg/mL.
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Calibration Standards:

Perform serial dilutions of the unlabeled acetamide stock solution to create a series of

calibration standards at concentrations ranging from the expected lower limit to the upper

limit of quantification.

Internal Standard Spiking Solution:

Dilute the Acetamide-¹³C₂,¹⁵N stock solution to a fixed concentration. This concentration

should be chosen to provide a strong signal in the mass spectrometer without saturating

the detector.

II. Sample Preparation
Aliquoting: Aliquot a fixed volume of the biological sample (e.g., 100 µL of plasma) into a

microcentrifuge tube.

Spiking: Add a small, precise volume of the internal standard spiking solution to each

sample, calibration standard, and quality control sample.[4] This should be done at the

earliest stage of sample preparation to account for any analyte loss during the process.[4][5]

[6]

Protein Precipitation: For plasma samples, add a protein precipitation agent (e.g., 3 volumes

of ice-cold acetonitrile).

Vortex and Centrifuge: Vortex the samples thoroughly to ensure complete mixing and

precipitation. Centrifuge at high speed to pellet the precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a new tube or a well plate for

analysis.

Evaporation and Reconstitution: Evaporate the supernatant to dryness under a stream of

nitrogen. Reconstitute the residue in a suitable mobile phase for LC-MS analysis.

III. LC-MS Analysis
Chromatography:
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Use a suitable HPLC or UHPLC column (e.g., a C18 column) to separate the analyte from

other matrix components.

Develop a gradient elution method using appropriate mobile phases (e.g., water with 0.1%

formic acid and acetonitrile with 0.1% formic acid). The goal is to achieve a sharp, well-

defined peak for acetamide.

Mass Spectrometry:

Operate the mass spectrometer in a positive ion electrospray ionization (ESI) mode.

Use Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for detection.

For SIM, monitor the m/z corresponding to the protonated molecule of unlabeled

acetamide and Acetamide-¹³C₂,¹⁵N.

For MRM, select appropriate precursor-to-product ion transitions for both the analyte

and the internal standard.

IV. Data Analysis
Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of the

unlabeled acetamide to the peak area of the Acetamide-¹³C₂,¹⁵N against the concentration of

the calibration standards.

Quantification: Determine the concentration of acetamide in the unknown samples by

calculating their peak area ratios and interpolating the concentration from the calibration

curve.

Experimental Workflow Diagram
The following diagram visualizes the key steps in the experimental workflow.
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Workflow for quantitative analysis using Acetamide-¹³C₂,¹⁵N as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Stable Isotope Dilution Mass Spectrometry for Membrane Transporter Quantitation - PMC
[pmc.ncbi.nlm.nih.gov]

2. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC
[pmc.ncbi.nlm.nih.gov]

3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK
[dmpkservice.wuxiapptec.com]

4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

5. Stable Isotope Dilution GC/MS for the Quantification of Food Contaminants - PMC
[pmc.ncbi.nlm.nih.gov]

6. documents.thermofisher.com [documents.thermofisher.com]

To cite this document: BenchChem. [Technical Guide: Acetamide-¹³C₂,¹⁵N for Advanced
Research Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549121/docs#technical-guide-acetamide-c-n-for-
advanced-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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